![molecular formula C27H23N5O2 B6270398 2-{6-[3-(hydroxymethyl)phenyl]pyridin-3-yl}-N-[2-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide CAS No. 2763779-93-5](/img/no-structure.png)
2-{6-[3-(hydroxymethyl)phenyl]pyridin-3-yl}-N-[2-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide
Overview
Description
2-{6-[3-(hydroxymethyl)phenyl]pyridin-3-yl}-N-[2-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide is a useful research compound. Its molecular formula is C27H23N5O2 and its molecular weight is 449.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the coupling of a pyridine derivative with a benzodiazole derivative, followed by the addition of a carboxamide group and a hydroxymethyl group.", "Starting Materials": [ "2-bromo-3-nitropyridine", "3-aminobenzyl alcohol", "3-aminopyridine", "4-bromo-2-nitroaniline", "ethyl 2-amino-3-(pyridin-3-yl)propanoate", "sodium hydride", "N,N-dimethylformamide", "triethylamine", "acetic acid", "sodium acetate", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "Step 1: Reduction of 2-bromo-3-nitropyridine with sodium hydride and 3-aminobenzyl alcohol in N,N-dimethylformamide to yield 6-(3-aminobenzyl)pyridine.", "Step 2: Coupling of 6-(3-aminobenzyl)pyridine with 4-bromo-2-nitroaniline in the presence of triethylamine and acetic acid in dichloromethane to yield 2-{6-[3-(nitro)phenyl]pyridin-3-yl}-1,3-benzodiazole-5-carboxylic acid.", "Step 3: Reduction of 2-{6-[3-(nitro)phenyl]pyridin-3-yl}-1,3-benzodiazole-5-carboxylic acid with sodium hydride and 3-aminopyridine in N,N-dimethylformamide to yield 2-{6-[3-(aminomethyl)phenyl]pyridin-3-yl}-1,3-benzodiazole-5-carboxylic acid.", "Step 4: Coupling of 2-{6-[3-(aminomethyl)phenyl]pyridin-3-yl}-1,3-benzodiazole-5-carboxylic acid with ethyl 2-amino-3-(pyridin-3-yl)propanoate in the presence of triethylamine and acetic acid in dichloromethane to yield 2-{6-[3-(aminomethyl)phenyl]pyridin-3-yl}-N-[2-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide.", "Step 5: Reduction of 2-{6-[3-(aminomethyl)phenyl]pyridin-3-yl}-N-[2-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide with sodium borohydride in methanol to yield 2-{6-[3-(hydroxymethyl)phenyl]pyridin-3-yl}-N-[2-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide." ] } | |
CAS RN |
2763779-93-5 |
Molecular Formula |
C27H23N5O2 |
Molecular Weight |
449.5 |
Purity |
95 |
Origin of Product |
United States |
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